8-[3-(3,4-dihydroquinolin-1(2H)-yl)-3-oxopropyl]-3-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• IUPAC Name: 8-[3-(3,4-dihydro-2H-quinolin-1-yl)-3-oxopropyl]-3-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C20H27N3O3/c1-21-15-20(26-19(21)25)9-13-22(14-10-20)12-8-18(24)23-11-4-6-16-5-2-3-7-17(16)23/h2-3,5,7H,4,6,8-15H2,1H3
• InChI Key: RWMAUGGBNQBGIX-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2(CCN(CC2)CCC(=O)N3CCCC4=CC=CC=C43)OC1=O
• Molecular Formula: C20H27N3O3
• Molecular Weight: 357.4 g/mol

Description

The chemical compound "8-[3-(3,4-dihydroquinolin-1(2H)-yl)-3-oxopropyl]-3-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one" belongs to a class of compounds known for their potential pharmacological properties. These compounds are characterized by their unique spirocyclic structure, incorporating elements of quinoline and diazaspiro[4.5]decan-2-one frameworks.

Synthesis Analysis

Synthesis of this compound and related structures typically involves the Michael addition reaction of hydroxyurea or methylhydrazine to alpha, beta-unsaturated esters followed by a cyclization reaction. This method allows for the creation of a diverse array of derivatives by altering the substituents on the spirocyclic core or the quinoline moiety, facilitating the exploration of structure-activity relationships (Tsukamoto et al., 1995).

Molecular Structure Analysis

The molecular structure of these compounds, as determined by X-ray crystallography, reveals a spirocyclic system that incorporates a quinoline unit and a 1-oxa-3,8-diazaspiro[4.5]decan-2-one skeleton. This configuration is crucial for their biological activity and interaction with biological targets (Fun et al., 2011).

Chemical Reactions and Properties

These compounds exhibit a range of chemical behaviors based on their functional groups. For instance, the presence of the dihydroquinoline and diazaspiro[4.5]decan-2-one units affects their reactivity towards nucleophiles and electrophiles, as well as their acid-base properties. The chemical versatility of these compounds is demonstrated by their participation in reactions such as the Ritter reaction, which can further modify the spirocyclic core (Rozhkova et al., 2013).

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, based on the activities observed in related compounds.